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Compound of Interest

Compound Name: 1-deoxy-L-threo-sphinganine-d3

Cat. No.: B11938279 Get Quote

Technical Guide: 1-deoxy-L-threo-sphinganine-
d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the certified reference material, 1-deoxy-L-threo-sphinganine-
d3. This deuterated sphingolipid analogue serves as a crucial internal standard for the accurate

quantification of its unlabeled counterpart in various biological matrices through mass

spectrometry-based techniques.
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Parameter Value

Compound Name 1-deoxy-L-threo-sphinganine-d3

Synonyms
(2S,3S)-2-aminooctadecane-3-ol-d3, 1-deoxy-L-

threo-safingol-d3

CAS Number 1246298-32-7[1][2][3]

Molecular Formula C₁₈H₃₆D₃NO[1][2]

Formula Weight 288.53 g/mol [2]

Exact Mass 288.322[1]

Purity >99%[1]

Storage Temperature -20°C[1]

Stability 1 Year[1]

Analytical Data
The following tables summarize the quantitative data obtained from the analysis of 1-deoxy-L-
threo-sphinganine-d3.

Table 2.1: Chromatographic Purity
Test Method Specification Result

HPLC Purity See Protocol 3.1 ≥98.0% 99.7%

Table 2.2: Mass Spectrometry Data
Test Method Specification Result

Mass Spectrum See Protocol 3.2 Conforms to structure Conforms

Isotopic Purity See Protocol 3.2 ≥95% 98.9% (d3)

Table 2.3: Spectroscopic Data
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Test Method Specification Result

¹H NMR Spectrum See Protocol 3.3 Conforms to structure Conforms

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent.

Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: 5% B to 100% B over 10 minutes, hold at 100% B for 2 minutes, return to 5% B

and equilibrate for 3 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Detection: Evaporative Light Scattering Detector (ELSD).

Liquid Chromatography-Mass Spectrometry (LC-MS)
Instrumentation: Sciex QTRAP 6500+ System coupled with a Shimadzu Nexera X2 HPLC.

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor Ion (Q1): m/z 289.3

Product Ion (Q3): m/z 60.1
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Collision Energy: 25 eV.

Source Temperature: 550°C.

Chromatography: As described in Protocol 3.1.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: Bruker Avance III HD 500 MHz spectrometer.

Solvent: CDCl₃.

Frequency: 500 MHz for ¹H NMR.

Temperature: 298 K.

Data Analysis: MestReNova software.

Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for the quality control and certification of a

reference standard like 1-deoxy-L-threo-sphinganine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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